8-Fluoro-9-methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one

• CAS No.: 124907-01-3
• Molecular Formula: C13H12FNO
• Molecular Weight: 217.24 g/mol
• IUPAC Name: 8-fluoro-9-methyl-2,3-dihydro-1H-carbazol-4-one
• InChI: InChI=1S/C13H12FNO/c1-15-10-6-3-7-11(16)12(10)8-4-2-5-9(14)13(8)15/h2,4-5H,3,6-7H2,1H3
• InChI Key: ZXQNFANRYNKZMJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)CCC2)C3=C1C(=CC=C3)F

Description

8-Fluoro-9-methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one is a useful research compound. Its molecular formula is C13H12FNO and its molecular weight is 217.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (80% dispersion in oil; 1.15 g) in dry THF (50 ml) under nitrogen was added 8-fluoro-1,2,3,9-tetrahydro-4H -carbazol-4-one (6.5 g) in dry THF (50 ml), and the mixture was stirred for 1 h. Methyl iodide (4.1 ml) was added, and the mixture was stirred for 3 h. The mixture was then poured into brine (300 ml) and extracted with ether (2×300 ml). The combined, dried organic extracts were evaporated in vacuo to give the title compound (5.77 g), m.p. 126°-128°.